Cas no 1805424-42-3 (3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805424-42-3
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4873148
• Update Time: 2025-05-20

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-5-6(14)1-4(3-12)13-7(5)8(10)11/h1,8H,2H2,(H,13,14)
• InChI Key： WJUZRTFXQNPBKL-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(C#N)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine, identified by the CAS number 1805424-42-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a cyano group at position 6, a difluoromethyl group at position 2, and a hydroxyl group at position 4. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The incorporation of fluorine atoms in the difluoromethyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development. Moreover, the presence of the cyano group at position 6 imparts electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its reactivity in various chemical transformations.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Studies have demonstrated that pyridine derivatives with similar substitution patterns exhibit significant antioxidant and anti-inflammatory activities. The hydroxyl group at position 4 plays a crucial role in hydrogen bonding, which can enhance the molecule's solubility and interaction with biological targets. Additionally, the chloromethyl group at position 3 introduces electrophilic character, making it amenable to further functionalization through nucleophilic attacks or additions.

The difluoromethyl substituent at position 2 has been shown to influence the molecule's lipophilicity, which is a critical factor in drug design. Enhanced lipophilicity can improve membrane permeability and bioavailability, making this compound an attractive lead for developing new therapeutic agents. Recent research has also explored its potential as an intermediate in the synthesis of more complex molecules, such as those with heterocyclic frameworks or bioactive motifs.

In terms of spectroscopic analysis, this compound exhibits distinct UV-Vis absorption bands due to its conjugated π-system. The presence of electron-withdrawing groups like cyano and difluoromethyl further modulates these absorption characteristics, making it suitable for applications in optical materials or sensors. Furthermore, NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of this compound during its synthesis.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes essential. Preliminary studies suggest that this compound undergoes microbial degradation under specific conditions, though further research is required to assess its long-term environmental implications.

In conclusion, 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine represents a versatile platform for exploring novel chemical transformations and developing innovative materials. Its unique combination of functional groups offers vast opportunities for research across multiple disciplines, from synthetic chemistry to pharmacology. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping future discoveries.